Cas no 115012-08-3 (2-Amino-1-methyl-1H-imidazole-4,5-dione)
115012-08-3 structure
Product Name:2-Amino-1-methyl-1H-imidazole-4,5-dione
CAS No:115012-08-3
MF:C4H5N3O2
MW:127.101400136948
CID:227184
Update Time:2023-08-03
2-Amino-1-methyl-1H-imidazole-4,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4,5-dione,2-amino-1-methyl-
- Creatone A
- 2-amino-1-methyl-1H-imidazole-4,5-dione
- 2-Amino-1-methyl-1H-imidazole-4,5-dione
-
- Inchi: 1S/C4H5N3O2/c1-7-3(9)2(8)6-4(7)5/h1H3,(H2,5,6,8)
- InChI Key: ZKHMWPAAOJYNOR-UHFFFAOYSA-N
- SMILES: O=C1C(N=C(N)N1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 208
- Topological Polar Surface Area: 75.8
2-Amino-1-methyl-1H-imidazole-4,5-dione Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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